Cas no 885949-40-6 (Methyl 2-(5-formyl-2-methoxyphenoxy)-2-phenylacetate)

• Product Name: Methyl 2-(5-formyl-2-methoxyphenoxy)-2-phenylacetate
• CAS No: 885949-40-6
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD06411626
• CID: 1071374
• PubChem ID: 2764107
• Update Time: 2025-06-08

Methyl 2-(5-formyl-2-methoxyphenoxy)-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(5-formyl-2-methoxyphenoxy)-2-phenylacetate
• AKOS005070753
• CS-0361745
• MFCD06411626
• 885949-40-6
• J-521853
• DTXSID60377306
• 5Y-0817

• MDL： MFCD06411626
• Inchi： 1S/C17H16O5/c1-20-14-9-8-12(11-18)10-15(14)22-16(17(19)21-2)13-6-4-3-5-7-13/h3-11,16H,1-2H3
• InChI Key： OPJCEQVOQZLOKQ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=CC=1OC)C(C(=O)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 300.09977361g/mol
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Melting Point: 77-79

Methyl 2-(5-formyl-2-methoxyphenoxy)-2-phenylacetate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Methyl 2-(5-formyl-2-methoxyphenoxy)-2-phenylacetate

Comprehensive Overview of Methyl 2-(5-formyl-2-methoxyphenoxy)-2-phenylacetate (CAS No. 885949-40-6)

Methyl 2-(5-formyl-2-methoxyphenoxy)-2-phenylacetate (CAS No. 885949-40-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its unique formyl and methoxy functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, combining a phenylacetate backbone with a phenoxy substituent, makes it a valuable building block for designing compounds with potential therapeutic applications.

In recent years, the demand for Methyl 2-(5-formyl-2-methoxyphenoxy)-2-phenylacetate has surged due to its role in synthesizing novel drug candidates. Researchers are particularly interested in its aldehyde functionality, which allows for further derivatization through condensation or reduction reactions. This compound is often explored in the context of green chemistry and sustainable synthesis, aligning with the global push for environmentally friendly manufacturing processes. Its compatibility with catalytic reactions and microwave-assisted synthesis further enhances its appeal in modern laboratories.

The compound's CAS No. 885949-40-6 is frequently searched in academic databases and chemical marketplaces, reflecting its growing importance. Users often inquire about its physical properties (e.g., melting point, solubility), synthetic routes, and safety data. Notably, its methoxy and formyl groups contribute to its reactivity profile, enabling applications in heterocyclic chemistry and peptide coupling. These features make it a subject of interest for researchers working on kinase inhibitors or anti-inflammatory agents, addressing current healthcare challenges.

From an industrial perspective, Methyl 2-(5-formyl-2-methoxyphenoxy)-2-phenylacetate is synthesized under controlled conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure. The compound's stability under various pH conditions and its compatibility with common organic solvents are also critical factors for its utility in scale-up production. Suppliers often highlight its batch consistency and regulatory compliance to meet the stringent requirements of pharmaceutical clients.

Emerging trends in AI-driven drug discovery have further amplified the relevance of this compound. Computational models frequently incorporate its structural motifs to predict bioactivity or ADMET properties. Additionally, discussions around intellectual property and patent landscapes related to derivatives of 885949-40-6 are common in innovation-driven forums. As the scientific community continues to explore its potential, this compound remains a focal point for interdisciplinary research bridging organic chemistry, medicinal chemistry, and materials science.

In summary, Methyl 2-(5-formyl-2-methoxyphenoxy)-2-phenylacetate (CAS No. 885949-40-6) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications, coupled with its alignment with contemporary scientific priorities, ensure its enduring significance in both academic and industrial settings.